Cas no 474645-91-5 ((3R)-3-(4-Trifluoromethyl-phenylamino)-pentanenitrile)

• Product Name: (3R)-3-(4-Trifluoromethyl-phenylamino)-pentanenitrile
• CAS No: 474645-91-5
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• CID: 2645243
• PubChem ID: 9856211
• Update Time: 2025-04-21

(3R)-3-(4-Trifluoromethyl-phenylamino)-pentanenitrile Chemical and Physical Properties

Names and Identifiers

• (3R)-3-[4-(trifluoromethyl)anilino]pentanenitrile
• (3R)-3-(4-Trifluoromethyl-phenylamino)-pentanenitrile
• DTXSID10431866
• 474645-91-5
• SCHEMBL5129528

• Inchi： 1S/C12H13F3N2/c1-2-10(7-8-16)17-11-5-3-9(4-6-11)12(13,14)15/h3-6,10,17H,2,7H2,1H3/t10-/m1/s1
• InChI Key： GYQJEZJHBPGITN-SNVBAGLBSA-N
• SMILES： FC(C1C=CC(=CC=1)N[C@@H](CC#N)CC)(F)F

Computed Properties

• Exact Mass: 242.10308291Da
• Monoisotopic Mass: 242.10308291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.8Ų